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Executive Summary

Ceramides are critical bioactive sphingolipids that regulate a multitude of cellular processes,
including apoptosis, cell cycle arrest, and autophagy. The seemingly minor structural difference
between ceramide and its precursor, dihydroceramide—the presence of a C4-trans-double
bond in the sphingoid backbone—confers dramatically different biological activities. This
technical guide provides an in-depth comparison of the cellular activities of the cell-permeable
analogs, C2 ceramide (N-acetylsphingosine) and C2 dihydroceramide (N-acetylsphinganine).
While C2 ceramide is a potent modulator of key signaling pathways that drive cells towards
apoptosis and cell cycle arrest, C2 dihydroceramide is largely considered biologically inactive
and often serves as a negative control. Understanding these differences is paramount for
accurately interpreting experimental results and for the development of targeted therapeutics
that modulate sphingolipid metabolism.

The Core Structural Distinction

The fundamental difference between C2 ceramide and C2 dihydroceramide lies in the
saturation of the sphingoid base. C2 ceramide possesses a critical 4,5-trans-double bond,
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whereas C2 dihydroceramide has a fully saturated sphinganine backbone.[1][2][3] This single
double bond is essential for the majority of the signaling functions attributed to ceramides.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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